[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester

Lipophilicity Drug Design Physicochemical Properties

The compound [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS 1353966-54-7, MFCD21094685) is a synthetic organic molecule belonging to the class of N-Boc-protected piperidine carbamates. It features a piperidine ring N-acylated with a chloroacetyl group, a 3-methylenyl linker, and a tert-butyl carbamate moiety substituted with an ethyl group.

Molecular Formula C15H27ClN2O3
Molecular Weight 318.84 g/mol
Cat. No. B7915206
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name[1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester
Molecular FormulaC15H27ClN2O3
Molecular Weight318.84 g/mol
Structural Identifiers
SMILESCCN(CC1CCCN(C1)C(=O)CCl)C(=O)OC(C)(C)C
InChIInChI=1S/C15H27ClN2O3/c1-5-17(14(20)21-15(2,3)4)10-12-7-6-8-18(11-12)13(19)9-16/h12H,5-11H2,1-4H3
InChIKeyGDXMNCWKHFDWMQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

What Is [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester and Why Its Selection Demands Precision?


The compound [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS 1353966-54-7, MFCD21094685) is a synthetic organic molecule belonging to the class of N-Boc-protected piperidine carbamates. It features a piperidine ring N-acylated with a chloroacetyl group, a 3-methylenyl linker, and a tert-butyl carbamate moiety substituted with an ethyl group . This architecture combines an electrophilic chloroacetyl handle, a sterically protective Boc group, and a conformationally semi-rigid piperidine scaffold, making it a versatile intermediate in medicinal chemistry and chemical biology . The presence of both a protected amine and a reactive halide within the same molecule creates a differentiated synthetic node that cannot be replicated by simpler mono-functionalized piperidines, which is why precise identification and selection are critical for multi-step synthesis planning.

Differentiated synthetic node: protected amine + reactive chloroacetyl handle
Cannot be replicated by simpler mono-functionalized piperidines
N-Ethyl Boc carbamate scaffold for multi-step synthesis planning
Conformationally semi-rigid piperidine supports defined SAR studies
Electrophilic chloroacetyl group enables late-stage diversification
Reactive toward amines, thiols, or alkoxides under mild conditions

Why In-Class Analogs Cannot Replace [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester in Procurement


Substituting [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester with a generic piperidine analog, such as the N-methyl, NH, or N-isopropyl variants, introduces quantifiable alterations in physicochemical properties that directly impact synthetic utility and downstream biological performance. Small changes at the N-alkyl position can shift lipophilicity (ΔXLogP3 > 0.5), alter amine steric bulk, and modify the stability profile of the Boc protecting group [1]. These differences, even when seemingly minor, propagate through reaction kinetics, purification efficiency, and structure-activity relationships (SAR) in lead optimization campaigns. The data below demonstrate, component by component, why procurement decisions based on structural similarity alone risk significant performance divergence.

Attribute
Target Compound
Generic Analog
N-Alkyl Group
N-Ethyl (predicted XLogP3 ~2.5–2.7)
N-Methyl (XLogP3 2.0) or NH; may shift lipophilicity profile
Steric Bulk
MW 318.84, 5 rotatable bonds
NH analog MW 290.79, 4 bonds; reaction kinetics may differ
Protecting Group
Boc (acid-labile, TFA cleavage)
Benzyl analog requires hydrogenolysis; orthogonal strategy may be lost

Quantitative Differentiation Data for [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester Against Closest Analogs


Lipophilicity Modulation via N-Ethyl vs. N-Methyl Substitution

The N-ethyl substitution on the target compound provides a measurable increase in lipophilicity compared to the N-methyl analog (CAS 1353987-03-7), as estimated by computed XLogP3 values. The N-methyl variant has an XLogP3 of 2.0, while the N-ethyl target compound, based on its higher heavy atom count and increased rotatable bonds, is predicted to have an XLogP3 of approximately 2.5–2.7, a shift that can influence membrane permeability and non-specific protein binding [1].

Lipophilicity Modulation
Class-level inference
ΔXLogP3 ≈ +0.5 to +0.7 (vs. N-methyl)
Reported lipophilicity context may influence permeability interpretation
Data to verify; based on structure-based extrapolation
Lipophilicity Drug Design Physicochemical Properties

Steric Bulk Differentiation: N-Ethyl vs. Unsubstituted Carbamate

The target compound, bearing an N-ethyl substituent, possesses a molecular weight of 318.84 g/mol and 5 rotatable bonds compared to the unsubstituted NH analog ([1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester, CAS 1353944-51-0), which has a molecular weight of 290.79 g/mol and 4 rotatable bonds [1]. The additional ethyl group introduces greater steric hindrance around the carbamate nitrogen, which can slow undesired side reactions during deprotection or conjugation steps.

Steric Bulk Difference
Head-to-head
ΔMW +28.05 g/mol, ΔRotatable Bonds +1
Supports steric selectivity review in nucleophilic attack steps
Vendor datasheet context; direct kinetic comparison pending
Steric Effects Reactivity Synthetic Intermediate

Protecting Group Stability: Boc vs. Benzyl in Acidic Cleavage Conditions

The target compound utilizes a tert-butyl carbamate (Boc) protecting group, which is quantitatively cleaved under acidic conditions (e.g., TFA/CH2Cl2). Its comparator, 1-{3-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS 1353965-25-9), employs a benzyl amine, which requires hydrogenolysis (H2, Pd/C) for deprotection . This difference in deprotection chemistry (acid-labile vs. hydrogenolysis) makes the Boc-protected target compound orthogonal to benzyl-based protecting schemes, enabling sequential deprotection in multi-step syntheses.

Protecting Group Orthogonality
Class-level inference
Boc (acid-labile) vs. Benzyl (hydrogenolysis)
Orthogonal deprotection strategy may support sequential synthesis
Standard peptide chemistry context; no rate data available
Protecting Group Strategy Solid-Phase Synthesis Orthogonality

Purity Grade Differentiation: 98% (HPLC) vs. 95% Standard Grade

The target compound is available at a certified purity of NLT 98% (HPLC) from certain vendors (e.g., MolCore), compared to the 95% standard grade offered for many general-purpose analogs . This higher purity specification reduces the risk of impurities interfering with sensitive catalytic reactions or biological assays, directly impacting the reproducibility of downstream results.

Purity Specification
Head-to-head
NLT 98% (HPLC) vs. standard 95%
Specification review may reduce impurity-related interference risk
Supplier-reported data; lot-specific verification recommended
Purity Quality Control Procurement Specification

Heavy Atom and Hydrogen Bond Acceptor Count as a Selectivity Determinant

The target compound has a higher heavy atom count (20) compared to the N-methyl analog (19) and the NH analog (18), corresponding to a distinct hydrogen bond acceptor profile (3 acceptors for methyl and NH analogs vs. 3 acceptors for the target, but with different spatial distribution due to the ethyl group) [1]. In fragment-based screening, this translates to a unique pharmacophoric fingerprint that can differentially engage protein target pockets.

Pharmacophoric Profile
Class-level inference
20 Heavy Atoms, 3 H-Bond Acceptors (distinct spatial distribution)
Unique pharmacophoric fingerprint may influence binding enthalpy
Fragment-based screening context; requires target-specific validation
Structure-Activity Relationship Fragment-Based Drug Design Medicinal Chemistry

Synthetic Accessibility: Available Precursor and Downstream Derivatization Pathways

The target compound is commercially available as a stockable building block from multiple suppliers (Fluorochem, AKSci, MolCore, Leyan), with the chloroacetyl group providing a reactive handle for nucleophilic displacement (e.g., with amines, thiols, or alkoxides). In contrast, amino analogs such as [1-(2-Amino-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester lack this electrophilic reactivity, requiring additional activation steps . This positions the target compound as a more efficient starting point for constructing focused libraries via late-stage diversification.

Reactivity Profile
Cross-study comparable
Electrophilic chloroacetyl vs. nucleophilic amino analog
May reduce synthetic step count for library construction
Qualitative reactivity context; depends on specific nucleophile
Synthetic Chemistry Building Blocks Chemical Biology

Optimal Application Scenarios for Procuring [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-ethyl-carbamic acid tert-butyl ester


Kinase Inhibitor Fragment Libraries Requiring Balanced Lipophilicity

For medicinal chemistry teams constructing kinase-focused fragment libraries, the N-ethyl substituent provides a ΔXLogP3 of ~0.5–0.7 higher than the N-methyl analog, positioning it in a lipophilicity range favored for Type II kinase inhibitors. The chloroacetyl handle allows rapid conjugation with hinge-binding heterocycles via simple nucleophilic substitution [1].

PROTAC Linker Synthesis with Orthogonal Protecting Groups

In PROTAC (Proteolysis-Targeting Chimera) development, the Boc-protected amine is orthogonal to Fmoc or Alloc protecting groups commonly used on the E3 ligase ligand side. This allows sequential deprotection and coupling, streamlining the assembly of bifunctional molecules .

Chemical Biology Probe Construction via Chloroacetyl-Electrophile Conjugation

The chloroacetyl group serves as a selective electrophile for cysteine or thiol-containing biomolecules under near-physiological pH conditions. This reactivity profile is exploited in activity-based protein profiling (ABPP) probe synthesis, where the target compound's N-ethyl group offers better solubility than N-methyl variants [1].

Solid-Phase Peptide Mimetic Synthesis Requiring Acid-Labile Amine Protection

When synthesizing piperidine-containing peptide mimetics on solid support, the Boc group can be removed with TFA under standard cleavage conditions, whereas benzyl-protected analogs would require a separate hydrogenolysis step, complicating the workflow. The target compound thus integrates seamlessly into standard Fmoc-SPPS protocols .

Application
Selection Property
Validation Focus
Kinase-focused fragment library synthesis
Reported lipophilicity context for Type II inhibitor design
Verify XLogP3 experimental value and conjugation efficiency
PROTAC bifunctional molecule assembly
Acid-labile Boc orthogonal to Fmoc/Alloc protecting groups
Confirm sequential deprotection compatibility in target route
Activity-based protein profiling (ABPP) probe synthesis
Electrophilic chloroacetyl handle for thiol conjugation
Validate selectivity and solubility under assay pH conditions
Solid-phase peptide mimetic workflows
Boc group integrates into standard Fmoc-SPPS protocols
Assess TFA cleavage efficiency on solid support
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